5-[2-[(2-Methylpropan-2-yl)oxycarbonylamino]ethyl]-1,2-oxazole-3-carboxylic acid

• IUPAC Name: 5-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]-1,2-oxazole-3-carboxylic acid
• InChI: InChI=1S/C11H16N2O5/c1-11(2,3)17-10(16)12-5-4-7-6-8(9(14)15)13-18-7/h6H,4-5H2,1-3H3,(H,12,16)(H,14,15)
• InChI Key: JENSYBUZSUONAU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCC1=CC(=NO1)C(=O)O
• Molecular Formula: C11H16N2O5
• Molecular Weight: 256.25 g/mol
• CAS No.: 2287289-97-6

Description

5-[2-[(2-Methylpropan-2-yl)oxycarbonylamino]ethyl]-1,2-oxazole-3-carboxylic acid, also known as MOEAA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Chemical Properties

Research has explored the synthesis and chemical properties of compounds structurally related to 5-[2-[(2-Methylpropan-2-yl)oxycarbonylamino]ethyl]-1,2-oxazole-3-carboxylic acid. For instance, studies on benzoxazole derivatives, including those synthesized from methyl 2-substituted benzoxazole-5-carboxylate, have demonstrated their potential in generating compounds with significant antimicrobial activity, highlighting the importance of oxazole derivatives in pharmaceutical chemistry (Balaswamy et al., 2012).

Application in Continuous Flow Synthesis

The safe and efficient use of hydrazoic acid in continuous flow reactors for synthesizing various compounds, including those with oxazole rings, has been documented. This method allows for high-temperature reactions to safely yield desired products, including N-(2-azidoethyl)acylamides, demonstrating the utility of continuous flow chemistry in synthesizing oxazole-containing compounds with potential applications in diverse fields (Gutmann et al., 2012).

Antimicrobial Studies

Oxazole and thiazole derivatives have been studied for their antimicrobial properties, showing that modifications to the oxazole ring can produce compounds with notable antimicrobial activity. This suggests the potential of oxazole derivatives, similar to the compound , in contributing to the development of new antimicrobial agents (Desai et al., 2019).

Synthesis of Peptidomimetics

Research on the synthesis of 5-amino-1,2,3-triazole-4-carboxylic acid, which can serve as a precursor for peptidomimetic compounds, underscores the role of oxazole derivatives in creating biologically active molecules. These findings suggest the broader applicability of oxazole-containing compounds in medicinal chemistry and drug design (Ferrini et al., 2015).